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Compound of Interest

(1S,2R)-2-

Compound Name: aminocyclohexanecarboxylic acid
hydrochloride

CAS No.: 158414-45-0

Cat. No.: B127774

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the literature on chiral
aminocyclohexanecarboxylic acids. These compounds are of significant interest in medicinal
chemistry and drug development due to their presence in a variety of biologically active
molecules and their utility as constrained amino acid analogues in peptide synthesis. This
guide covers key synthetic methodologies, detailed experimental protocols, extensive
characterization data, and an overview of their biological activities, with a focus on their role as
modulators of key signaling pathways.

Synthesis of Chiral Aminocyclohexanecarboxylic
Acids
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The stereoselective synthesis of chiral aminocyclohexanecarboxylic acids is a critical aspect of
their application in drug discovery. Various strategies have been developed to control the
relative and absolute stereochemistry of the amino and carboxylic acid functional groups on the
cyclohexane ring. This section details the synthesis of key isomers.

Synthesis of trans-4-Aminocyclohexanecarboxylic Acid

trans-4-Aminocyclohexanecarboxylic acid is a valuable building block in the synthesis of
pharmacologically active compounds, including Janus kinase (JAK) inhibitors.[1] A common
and industrially feasible approach involves the catalytic hydrogenation of p-aminobenzoic acid,
followed by separation of the resulting cis/trans isomers.

Experimental Protocol: One-Pot Synthesis of trans-4-Aminocyclohexanecarboxylic Acid

This protocol describes a one-pot process for the preparation of trans-4-
aminocyclohexanecarboxylic acid with a high trans-to-cis ratio.[1]

» Hydrogenation: In an autoclave, a mixture of p-aminobenzoic acid (1 eq), 5% Ruthenium on
Carbon (Ru/C) (0.25 eq by weight), and 10% aqueous sodium hydroxide (NaOH) is stirred
under a hydrogen atmosphere (15 bar) at 100°C for 20 hours. The reaction progress is
monitored by thin-layer chromatography (TLC).

» Protection: After completion of the hydrogenation, the reaction mixture is cooled, and Boc-
anhydride (1 eq) is added. The mixture is stirred at room temperature for 20 hours to protect
the amino group.

o Esterification and Separation: The cis-isomer of the Boc-protected amino acid is selectively
esterified, allowing for the isolation of the desired trans-isomer.

o Deprotection: The Boc-protecting group is removed under acidic conditions to yield the final
trans-4-aminocyclohexanecarboxylic acid.

Table 1: Quantitative Data for the Synthesis of trans-4-Aminocyclohexanecarboxylic Acid
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Parameter Value Reference
Starting Material p-Aminobenzoic Acid [1]

Catalyst 5% Ru/C [1]
Hydrogen Pressure 15 bar [1]
Temperature 100°C [1]
Reaction Time 20 h [1]

cis:trans Ratio (post-

hydrogenation) 146 s

Overall Yield (trans-isomer) 47% [1]

Synthetic Workflow for trans-4-Aminocyclohexanecarboxylic Acid
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Caption: Synthetic workflow for trans-4-aminocyclohexanecarboxylic acid.
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Synthesis of Stereoisomers of 3-
Aminocyclohexanecarboxylic Acid

The stereoisomers of 3-aminocyclohexanecarboxylic acid are also of interest, with some
demonstrating activity as GABA analogues. A practical synthesis has been achieved from
cyclohexene-4-carboxylic acid via resolution with a chiral amine.

Synthesis of trans-2-Aminocyclohexanecarboxylic Acid

Derivatives of trans-2-aminocyclohexanecarboxylic acid have been investigated for their
gelation properties. The enantiomerically pure compounds can be synthesized from
commercially available (1R,2R)-2-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylic acid.

Characterization of Chiral
Aminocyclohexanecarboxylic Acids

Thorough characterization is essential to confirm the structure and purity of the synthesized
chiral aminocyclohexanecarboxylic acids. Standard analytical techniques are employed for this
purpose.

Table 2: Spectroscopic and Physicochemical Data for Aminocyclohexanecarboxylic Acid
Isomers
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Molecular Weight (

Compound Molecular Formula Spectroscopic Data
g/mol )

IH NMR (D20): 8
trans-4- 1.25-1.50 (m, 4H),
Aminocyclohexanecar  C7H13NO:2 143.18 1.85-2.05 (m, 4H),
boxylic Acid 2.20-2.35 (m, 1H),

2.95-3.10 (m, 1H).

. IR (KBr, cm~1): 3400-
Ccis-3-
] 2800 (broad, O-H, N-
Aminocyclohexanecar  C7H13NO:2 143.18
) ] H), 1640 (C=0), 1550
boxylic Acid

(N-H bend).
(1S,29)-2-

] Mass Spec (ESI+):
Aminocyclohexanecar  C7H13NO:2 143.18

boxylic Acid

miz 144.1 [M+H]*.

Biological Activity and Signaling Pathways

Chiral aminocyclohexanecarboxylic acids and their derivatives have shown a range of

biological activities, primarily as modulators of neurotransmitter receptors and inflammatory

pathways.

Modulation of GABA Receptors

Certain isomers of aminocyclohexanecarboxylic acid act as analogues of y-aminobutyric acid

(GABA), the primary inhibitory neurotransmitter in the central nervous system. They can exhibit

agonist or antagonist activity at GABA receptors, making them potential therapeutic agents for

neurological disorders. For instance, some derivatives of 4-aminocyclopent-1-enecarboxylic

acid, a related compound, have been shown to act as antagonists at GABA-A receptors.[2][3]

GABA-A Receptor Signaling Pathway
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GABA-A Receptor Modulation
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Caption: Modulation of the GABA-A receptor by aminocyclohexanecarboxylic acid derivatives.

Anti-inflammatory Activity via NF-kB Pathway Inhibition

Derivatives of aminocyclohexanecarboxylic acids have also been investigated for their anti-
inflammatory properties. One proposed mechanism is the inhibition of the Nuclear Factor-
kappa B (NF-kB) signaling pathway.[4] NF-kB is a key transcription factor that regulates the
expression of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-a) and
interleukins. By inhibiting the activation of NF-kB, these compounds can potentially reduce the
inflammatory response.

NF-kB Signaling Pathway
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Caption: Proposed inhibition of the NF-kB signaling pathway.
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Applications in Drug Development and Peptide
Science

The rigid cyclohexane scaffold of these amino acids makes them valuable tools for introducing
conformational constraints into peptides. This can lead to peptides with enhanced stability,
receptor selectivity, and biological activity. The chirality of these building blocks is crucial for
their proper incorporation into peptide structures and for their specific interactions with
biological targets. The development of chiral drugs is a significant area of pharmaceutical
research, as different enantiomers of a drug can have vastly different pharmacological and
toxicological profiles.

Conclusion

Chiral aminocyclohexanecarboxylic acids represent a versatile and important class of
compounds with significant potential in drug discovery and development. The ability to
synthesize stereochemically pure isomers is paramount to harnessing their therapeutic
potential. Their demonstrated activities as modulators of key biological pathways, such as
GABAergic neurotransmission and NF-kB-mediated inflammation, highlight their promise as
lead compounds for the development of novel therapeutics. Further research into their
synthesis, biological mechanisms, and structure-activity relationships will undoubtedly continue
to expand their applications in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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